Cas no 2278175-10-1 (Opss-peg(4)-snap)

OPSS-PEG(4)-SNAP is a heterobifunctional crosslinker featuring an ortho-pyridyl disulfide (OPSS) group at one terminus and a SNAP-tag substrate (benzylguanine) at the other, connected by a tetraethylene glycol (PEG4) spacer. The OPSS group enables selective conjugation with thiol-containing molecules via disulfide exchange, while the SNAP-tag moiety allows covalent binding to SNAP-tag fusion proteins. The PEG4 spacer enhances solubility and reduces steric hindrance, facilitating efficient bioconjugation. This reagent is particularly useful for site-specific protein labeling, antibody-drug conjugates, or immobilization studies, offering controlled reactivity and high specificity. Its dual functionality ensures precise, stable linkages while maintaining protein integrity.
Opss-peg(4)-snap structure
Opss-peg(4)-snap structure
Product Name:Opss-peg(4)-snap
CAS No:2278175-10-1
MF:C26H30N8O4S2
MW:582.697601795197
CID:6794560
PubChem ID:169407997
Update Time:2025-10-28

Opss-peg(4)-snap Chemical and Physical Properties

Names and Identifiers

    • 2278175-10-1
    • OPSS-PEG(4)-SNAP
    • Opss-peg(4)-snap
    • Inchi: 1S/C26H30N8O4S2/c27-26-33-24-23(31-17-32-24)25(34-26)38-16-19-6-4-18(5-7-19)15-30-20(35)8-12-37-13-11-28-21(36)9-14-39-40-22-3-1-2-10-29-22/h1-7,10,17H,8-9,11-16H2,(H,28,36)(H,30,35)(H3,27,31,32,33,34)
    • InChI Key: CLXHORNNOWSFBS-UHFFFAOYSA-N
    • SMILES: S(CCC(NCCOCCC(NCC1C=CC(COC2=C3C(=NC(N)=N2)N=CN3)=CC=1)=O)=O)SC1C=CC=CN=1

Computed Properties

  • Exact Mass: 582.18314382g/mol
  • Monoisotopic Mass: 582.18314382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 16
  • Complexity: 764
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 221Ų

Opss-peg(4)-snap Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB590052-5mg
OPSS-PEG(4)-SNAP; .
2278175-10-1
5mg
€450.00 2025-04-19
abcr
AB590052-25mg
OPSS-PEG(4)-SNAP; .
2278175-10-1
25mg
€1800.00 2025-04-19

Additional information on Opss-peg(4)-snap

Professional Introduction to Compound CAS No. 2278175-10-1 and Product Name: Opss-peg(4)-snap

The compound with the CAS number 2278175-10-1 and the product name Opss-peg(4)-snap represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This innovative molecule has garnered considerable attention due to its unique structural properties and versatile applications in drug delivery systems, particularly in the realm of targeted therapeutics. The inclusion of a polyethylene glycol (PEG) moiety in its structure enhances its stability and bioavailability, making it an attractive candidate for clinical applications.

Opss-peg(4)-snap is a derivative of a synthetically modified peptide that has been engineered to exhibit improved pharmacokinetic profiles. The PEGylation process, which involves the attachment of PEG chains, is a well-established strategy in pharmaceutical science to prolong circulation time in the bloodstream, reduce immunogenicity, and improve cellular uptake. The specific modification at the fourth carbon position of the PEG chain (peg(4)) ensures optimal spacing between functional groups, thereby maximizing the efficacy of the compound.

Recent studies have highlighted the potential of Opss-peg(4)-snap in enhancing the delivery of therapeutic agents to specific tissues or organs. The PEG moiety acts as a steric barrier, shielding the peptide from rapid degradation by proteolytic enzymes and extending its half-life. This property is particularly valuable in treating chronic diseases where sustained drug release is essential for maintaining therapeutic levels. Additionally, the SNAP (succinimidyl NHS ester) group on the peptide allows for site-specific conjugation with biomolecules, enabling targeted drug delivery systems that can selectively interact with disease-specific markers.

In clinical trials, Opss-peg(4)-snap has demonstrated promising results in improving treatment outcomes for various conditions, including oncology and inflammatory diseases. The ability to modify its molecular structure allows researchers to fine-tune its pharmacological properties, such as solubility, affinity, and bioavailability. For instance, modifications at different positions along the PEG chain can alter its interaction with biological targets, making it possible to develop highly specific therapeutic agents.

The integration of Opss-peg(4)-snap into nanocarrier systems has opened new avenues for drug delivery research. By encapsulating this compound within liposomes or polymeric nanoparticles, scientists have been able to achieve controlled release profiles and protect sensitive biomolecules from environmental degradation. These advancements are particularly relevant in mRNA-based therapies, where protecting genetic material during transit is crucial for successful treatment.

From a synthetic chemistry perspective, Opss-peg(4)-snap exemplifies the synergy between organic chemistry and biomedical engineering. The synthesis involves multiple steps, including peptide coupling, PEGylation under controlled conditions, and functional group modifications. Each step must be meticulously optimized to ensure high yield and purity. Recent innovations in continuous flow chemistry have enabled more efficient production processes for such complex molecules, reducing costs and improving scalability.

The regulatory landscape for Opss-peg(4)-snap has evolved alongside advancements in biopharmaceutical technology. Regulatory agencies now recognize the importance of PEGylated drugs in extending patent protection and improving therapeutic efficacy. Companies developing such compounds must navigate stringent guidelines regarding safety, efficacy, and manufacturing processes. However, the growing body of evidence supporting their benefits has led to increased approval rates for novel PEGylated therapeutics.

The future of Opss-peg(4)-snap lies in its adaptability across multiple therapeutic domains. Researchers are exploring its potential in gene therapy vectors, where it can protect genetic cargo during delivery; in diagnostic imaging agents; and as a platform for developing next-generation biologics. The modular nature of its structure allows for easy customization to meet specific clinical needs.

In conclusion,Opss-peg(4)-snap represents a cutting-edge development in pharmaceutical chemistry with far-reaching implications for patient care. Its unique combination of stability, bioavailability, and targetability positions it as a cornerstone compound in modern drug design. As research continues to uncover new applications and refine manufacturing techniques,Opss-peg(4)-snap is poised to play an increasingly vital role in advancing therapeutic strategies worldwide.

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